Cas no 25911-51-7 (Fluoranthene, 3-chloro-)

• Product Name: Fluoranthene, 3-chloro-
• CAS No: 25911-51-7
• MF: C₁₆H₉Cl
• MW: 236.69566321373
• CID: 271842
• PubChem ID: 33226
• Update Time: 2025-06-22

Fluoranthene, 3-chloro- Chemical and Physical Properties

Names and Identifiers

• Fluoranthene, 3-chloro-
• 3Chlorofluoranthene
• 3-Chlorofluoranthene
• 3-Chlorofluoranthene50µg
• DTXSID10180584
• SCHEMBL10490163
• F50965
• 25911-51-7
• DB-218019

• Inchi： 1S/C16H9Cl/c17-15-9-8-13-11-5-2-1-4-10(11)12-6-3-7-14(15)16(12)13/h1-9H
• InChI Key： VFQKSZWWOKBPFF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C3C=CC=CC=3C3C=CC=C1C2=3

Computed Properties

• Exact Mass: 236.03937
• Monoisotopic Mass: 236.0392780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on Fluoranthene, 3-chloro-

Fluoranthene, 3-chloro- (CAS No. 25911-51-7): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Fluoranthene, 3-chloro- (CAS No. 25911-51-7) is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, has found utility in various applications ranging from material science to drug development. The 3-chloro substituent in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The chemical structure of Fluoranthene, 3-chloro- consists of a fused ring system with a chlorine atom at the 3-position. This substitution enhances its reactivity compared to its parent compound, fluoranthene, by introducing a site for electrophilic aromatic substitution and other chemical modifications. The presence of the chlorine atom also influences its electronic properties, making it a promising candidate for applications in organic electronics and photovoltaic devices.

In recent years, the study of Fluoranthene, 3-chloro- has been extended to explore its potential in pharmaceutical applications. Researchers have been investigating its role as a precursor in the synthesis of biologically active molecules. The compound's ability to undergo various chemical transformations allows for the development of novel therapeutic agents targeting specific biological pathways. For instance, derivatives of Fluoranthene, 3-chloro- have been explored as intermediates in the synthesis of anticancer agents due to their ability to interact with DNA and disrupt tumor cell proliferation.

One of the most intriguing aspects of Fluoranthene, 3-chloro- is its photophysical properties. The compound exhibits strong fluorescence upon excitation with UV light, which has led to its use in fluorescent labeling and imaging techniques. These properties make it particularly useful in biomedical research for tracking cellular processes and developing diagnostic tools. Additionally, the high quantum yield of Fluoranthene, 3-chloro- has been leveraged in the design of luminescent materials for optoelectronic applications.

The synthesis of Fluoranthene, 3-chloro- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical and material science applications. Techniques such as catalytic chlorination and selective functionalization have been employed to achieve high regioselectivity and minimize byproduct formation.

Recent studies have also highlighted the environmental impact of Fluoranthene, 3-chloro-, particularly in relation to its persistence and potential bioaccumulation. While these concerns are valid, researchers are actively working on developing sustainable synthetic routes that reduce environmental footprints. Innovations in green chemistry principles have led to the adoption of solvent-free reactions and biocatalytic processes, which align with global efforts to promote sustainable practices.

The commercial availability of Fluoranthene, 3-chloro- has been expanding due to growing demand from both academic and industrial sectors. Suppliers specializing in fine chemicals now offer high-purity grades suitable for sensitive applications such as drug synthesis and material science research. This accessibility has facilitated further exploration into its potential uses and has spurred innovation across multiple disciplines.

Looking ahead, the future prospects for Fluoranthene, 3-chloro- appear promising as new research continues to uncover its versatility. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with tailored properties for specific applications. Additionally, collaborations between academia and industry will likely drive the development of innovative technologies that harness the unique characteristics of this compound.

In conclusion, Fluoranthene, 3-chloro- (CAS No. 25911-51-7) represents a fascinating molecule with broad utility across multiple scientific domains. Its structural features, reactivity patterns, and photophysical properties make it an invaluable asset for researchers seeking to develop new materials and pharmaceuticals. As our understanding of this compound continues to evolve, so too will its role in advancing scientific knowledge and technological innovation.